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Compound Focus: Diethyl butylmalonate

CAS No.: 133-08-4

Cat. No.: S1493477

Get Quote

Physical & Chemical Properties of Diethyl
Butylmalonate

Property Specification

CAS Number 133-08-4 [1]

Molecular Formula C₁₁H₂₀O₄ [1]

Molecular Weight 216.27 g/mol [1]

Appearance Clear, colorless liquid [1] [2]

Purity ≥99% [1] [2]

Boiling Point 235-240 °C [1]

Density 0.983 g/cm³ [1] [3]

Storage Keep in a cool, dry, well-ventilated area away from heat and ignition sources [1].
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Pharmaceutical Applications of Diethyl Butylmalonate

Application Area Role/Function Key Findings/Outcomes

Alzheimer's Disease &
Neurodegeneration

Ameliorates cognitive

deficits and depression
[4].

Improved synaptic ultrastructure, reduced

neuroinflammation, and enhanced performance
in behavioral tests (Morris water maze, Y-maze)

in mouse models [4].

Anti-inflammatory
Applications

Competitive inhibitor of

Succinate
Dehydrogenase (SDH)

[3].

Exerts anti-inflammatory effects by inhibiting

ROS production [3].

Broad Pharmaceutical
Synthesis

Key synthetic

intermediate [5] [2].

Serves as an intermediate for antipyretic

analgesics (e.g., Phenylbutazone) and peptide
deformylase inhibitors to combat drug-resistant

bacteria [5] [1].

Protocol 1: Synthesis of Diethyl Butylmalonate

This catalyst-free method uses ethanol, sodium, diethyl malonate, and bromobutane as raw materials,

providing high yield and purity suitable for pharmaceutical applications [5] [6].

Step-by-Step Procedure

Preparation of Sodium Ethoxide

In a reactor under a nitrogen atmosphere, add 90 g of sodium to 900 g of absolute ethanol [5].
React at 70-73°C for 12-15 hours [5].

Stop the nitrogen flow and heat to 80-120°C to remove excess ethanol, obtaining solid sodium
ethoxide [5].

Formation of Diethyl Malonate Sodium Salt

Cool the reactor by passing cooling water through its jacket for 30-60 minutes [5].
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Re-establish a nitrogen atmosphere and slowly add 600 g of diethyl malonate dropwise to the

sodium ethoxide [5].
After the addition is complete, stop the cooling water and nitrogen flow. The diethyl malonate

sodium salt is formed in situ [5].

Alkylation to Diethyl Butylmalonate

Add 590-600 g of bromobutane to the reaction mixture [5].

Maintain the temperature at 76-84°C for 30-60 minutes to complete the reaction [5].

Work-up and Purification

Filtration: Cool the reaction mixture to below 60°C and add water and an aqueous sodium

bromide solution. Filter the mixture [5].
Solvent Extraction: Add toluene to the filtrate to remove residual water [5].

Distillation: Remove toluene and other volatile impurities by distillation under reduced
pressure to isolate the pure product, diethyl butylmalonate [5].

Yield: Approximately 76.5% with a purity of >99.5% [5].

Protocol 2: In Vivo Evaluation for Neurodegenerative
Disease Research

This protocol is adapted from a 2024 study investigating the effects of DBM on cognitive deficits and

depression in a mouse model of Alzheimer's disease [4].

Experimental Workflow

The following diagram outlines the key stages of the in vivo evaluation protocol:
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Behavioral Tests

Tissue Analysis

Start: Animal Grouping

4-month-old
5×FAD & C57BL/6J mice

(6 males + 6 females per group)
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Twice weekly for 4 weeks
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Neuroinflammation
(Immunofluorescence)
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Recognition

Tail Suspension Test Forced Swimming Test

Click to download full resolution via product page

Key Details

Animals: 5×FAD transgenic mice (model for Alzheimer's disease) and C57BL/6J control mice [4].

DBM Administration: 40 mg/kg, administered via intraperitoneal injection, twice a week for 4 weeks
[4].

Key Outcome Measures:
Behavior: Improved performance in cognitive and depression tests [4].

Pathology: Attenuated synaptic and neurite impairment, increased levels of PSD95 and BDNF
proteins, reduced microglia accumulation, and downregulated neuroinflammation in the

hippocampus and amygdala [4].
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Mechanism of Action: Succinate Dehydrogenase
Inhibition

Diethyl butylmalonate functions as a competitive inhibitor of the mitochondrial enzyme Succinate

Dehydrogenase (SDH), which plays a key role in neuroinflammation [4] [3]. The proposed mechanism for its

neuroprotective effects is illustrated below:
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Conclusion

Diethyl butylmalonate is a versatile compound with a well-defined synthetic pathway and emerging

pharmacological significance. Its dual identity as a classic synthetic building block and a modern biological

tool with neuroprotective and anti-inflammatory properties makes it a valuable subject of interest for

researchers in medicinal chemistry and drug development, particularly for neurodegenerative conditions like

Alzheimer's disease.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 7 / 8 Tech Support

https://www.smolecule.com/products/s1493477?utm_src=pdf-body
https://www.smolecule.com/products/s1493477?utm_src=pdf-custom-synthesis
https://www.bocsci.com/product/diethyl-butylmalonate-cas-133-08-4-300097.html?srsltid=AfmBOor8QjhzRaUq4kv_lgXb1gdURjP1oDYqv2LEqc0zJg-wLEnNNLMJ
https://www.zehaochem.com/diethyl-butylmalonate-cas-133-08-4.html
https://www.medchemexpress.com/diethyl-butylmalonate.html?srsltid=AfmBOorX1DUpyfshtBFHQyz5EZKQ1tMiSbGdBIn6hYgCEzCFoWSCf1sR
https://pmc.ncbi.nlm.nih.gov/articles/PMC11586351/
https://patents.google.com/patent/CN105646217A/en
https://eureka.patsnap.com/patent-CN105646217A
https://www.smolecule.com/products/b1493477#diethyl-butylmalonate-as-synthetic-intermediate-for-pharmaceuticals
https://www.smolecule.com/products/b1493477#diethyl-butylmalonate-as-synthetic-intermediate-for-pharmaceuticals
https://www.smolecule.com/products/b1493477#diethyl-butylmalonate-as-synthetic-intermediate-for-pharmaceuticals
https://www.smolecule.com/products/b1493477#diethyl-butylmalonate-as-synthetic-intermediate-for-pharmaceuticals
https://www.smolecule.com/products/s1493477?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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